Cas no 82507-22-0 (Benzo[a]pyren-11-amine)

• Product name: Benzo[a]pyren-11-amine
• CAS No: 82507-22-0
• MF: C₂₀H₁₃N
• MW: 267.32392
• CID: 726558
• PubChem ID: 54879

Benzo[a]pyren-11-amine Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyren-11-amine
• 11-aminobenzo(a)pyrene
• BENZO(a)PYREN-11-AMINE
• DTXSID60231813
• 82507-22-0

• Inchi： InChI=1S/C20H13N/c21-17-11-14-6-3-5-12-8-9-15-10-13-4-1-2-7-16(13)20(17)19(15)18(12)14/h1-11H,21H2
• InChI Key： TUBZHGZORWJWIY-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=C3C=CC4=C5C3=C2C(=CC5=CC=C4)N

Computed Properties

• Exact Mass: 267.104799
• Monoisotopic Mass: 267.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.347
• Boiling Point: 530°C at 760 mmHg
• Flash Point: 306°C
• Refractive Index: 1.931